N-(2-methyl-3-nitrophenyl)-2-naphthalenesulfonamide

• IUPAC Name: N-(2-methyl-3-nitrophenyl)naphthalene-2-sulfonamide
• InChI: InChI=1S/C17H14N2O4S/c1-12-16(7-4-8-17(12)19(20)21)18-24(22,23)15-10-9-13-5-2-3-6-14(13)11-15/h2-11,18H,1H3
• InChI Key: ZXXQRVSULGVBQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])NS(=O)(=O)C2=CC3=CC=CC=C3C=C2
• Molecular Formula: C17H14N2O4S
• Molecular Weight: 342.4 g/mol

Description

N-(2-methyl-3-nitrophenyl)-2-naphthalenesulfonamide, also known as MNQ, is a sulfonamide derivative that has been extensively studied for its therapeutic potential in various diseases. MNQ has shown promising results in the treatment of cancer, inflammation, and neurodegenerative disorders. In

Mechanism of Action

N-(2-methyl-3-nitrophenyl)-2-naphthalenesulfonamide exerts its therapeutic effects by inhibiting various enzymes and signaling pathways. N-(2-methyl-3-nitrophenyl)-2-naphthalenesulfonamide has been shown to inhibit the activity of carbonic anhydrase IX, which is overexpressed in cancer cells and plays a role in tumor growth and metastasis. N-(2-methyl-3-nitrophenyl)-2-naphthalenesulfonamide also inhibits the activity of p38 MAPK, a signaling pathway that is involved in inflammation. In neurodegenerative disorders, N-(2-methyl-3-nitrophenyl)-2-naphthalenesulfonamide has been shown to reduce oxidative stress and inflammation by activating the Nrf2-ARE pathway.
Biochemical and Physiological Effects:
N-(2-methyl-3-nitrophenyl)-2-naphthalenesulfonamide has been shown to have various biochemical and physiological effects. N-(2-methyl-3-nitrophenyl)-2-naphthalenesulfonamide has been shown to inhibit the activity of carbonic anhydrase IX, which is overexpressed in cancer cells and plays a role in tumor growth and metastasis. N-(2-methyl-3-nitrophenyl)-2-naphthalenesulfonamide also inhibits the activity of p38 MAPK, a signaling pathway that is involved in inflammation. In neurodegenerative disorders, N-(2-methyl-3-nitrophenyl)-2-naphthalenesulfonamide has been shown to reduce oxidative stress and inflammation by activating the Nrf2-ARE pathway. N-(2-methyl-3-nitrophenyl)-2-naphthalenesulfonamide has also been shown to have antioxidant effects by scavenging free radicals.

Advantages and Limitations for Lab Experiments

N-(2-methyl-3-nitrophenyl)-2-naphthalenesulfonamide has several advantages for lab experiments. N-(2-methyl-3-nitrophenyl)-2-naphthalenesulfonamide is readily available and easy to synthesize. N-(2-methyl-3-nitrophenyl)-2-naphthalenesulfonamide has been extensively studied and its mechanism of action is well understood. However, N-(2-methyl-3-nitrophenyl)-2-naphthalenesulfonamide also has some limitations for lab experiments. N-(2-methyl-3-nitrophenyl)-2-naphthalenesulfonamide has low solubility in aqueous solutions, which can make it difficult to administer in vitro and in vivo. N-(2-methyl-3-nitrophenyl)-2-naphthalenesulfonamide also has low bioavailability, which can limit its therapeutic potential.

Future Directions

There are several future directions for N-(2-methyl-3-nitrophenyl)-2-naphthalenesulfonamide research. N-(2-methyl-3-nitrophenyl)-2-naphthalenesulfonamide has shown promising results in the treatment of cancer, inflammation, and neurodegenerative disorders. Further studies are needed to explore the full therapeutic potential of N-(2-methyl-3-nitrophenyl)-2-naphthalenesulfonamide in these diseases. N-(2-methyl-3-nitrophenyl)-2-naphthalenesulfonamide could also be explored for its potential in other diseases such as cardiovascular disease and diabetes. Future studies could also focus on improving the solubility and bioavailability of N-(2-methyl-3-nitrophenyl)-2-naphthalenesulfonamide to enhance its therapeutic potential.

Synthesis Methods

N-(2-methyl-3-nitrophenyl)-2-naphthalenesulfonamide can be synthesized by the reaction of 2-naphthalenesulfonyl chloride with 2-amino-4-methyl-5-nitrophenol in the presence of a base such as triethylamine. The resulting compound is then purified through recrystallization to obtain pure N-(2-methyl-3-nitrophenyl)-2-naphthalenesulfonamide.

Scientific Research Applications

N-(2-methyl-3-nitrophenyl)-2-naphthalenesulfonamide has been extensively studied for its therapeutic potential in various diseases. N-(2-methyl-3-nitrophenyl)-2-naphthalenesulfonamide has shown promising results in the treatment of cancer, inflammation, and neurodegenerative disorders. N-(2-methyl-3-nitrophenyl)-2-naphthalenesulfonamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. N-(2-methyl-3-nitrophenyl)-2-naphthalenesulfonamide has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In neurodegenerative disorders, N-(2-methyl-3-nitrophenyl)-2-naphthalenesulfonamide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.